N-(4-fluorophenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarboxamide
Overview
Description
N-(4-fluorophenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarboxamide, commonly known as 4-FMA, is a synthetic compound that belongs to the piperazine class of drugs. It is a designer drug that has been found to have stimulant and entactogenic effects. The compound has been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 4-FMA is not fully understood, but it is believed to act as a releasing agent for dopamine, norepinephrine, and serotonin in the brain. This leads to an increase in the levels of these neurotransmitters, which in turn produces the stimulant and entactogenic effects.
Biochemical and Physiological Effects:
The use of 4-FMA has been found to produce a range of biochemical and physiological effects. These include increased heart rate and blood pressure, dilation of the pupils, and increased body temperature. The compound has also been found to produce changes in brain activity, including increased activity in the reward and pleasure centers of the brain.
Advantages and Limitations for Lab Experiments
One advantage of using 4-FMA in lab experiments is that it has a relatively long half-life, which allows for longer periods of observation and data collection. However, one limitation is that the compound is not well-studied and its effects on the body are not fully understood.
Future Directions
There are several future directions for research on 4-FMA. One area of interest is its potential as a treatment for depression and other mood disorders. Another area of research is its potential as a treatment for ADHD. Additionally, more research is needed to fully understand the mechanism of action of the compound and its effects on the body.
Scientific Research Applications
4-FMA has been used in scientific research to study its effects on the central nervous system. It has been found to have stimulant effects similar to those of amphetamines, including increased alertness and energy, as well as entactogenic effects such as increased sociability and empathy. The compound has also been studied for its potential therapeutic applications, including its use as an antidepressant and as a treatment for attention deficit hyperactivity disorder (ADHD).
properties
IUPAC Name |
N-(4-fluorophenyl)-3-methyl-4-(4-methylphenyl)piperazine-1-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22FN3O/c1-14-3-9-18(10-4-14)23-12-11-22(13-15(23)2)19(24)21-17-7-5-16(20)6-8-17/h3-10,15H,11-13H2,1-2H3,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEEJGXIORJTIIK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCN1C2=CC=C(C=C2)C)C(=O)NC3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22FN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.